1-(4-((4-((3,4-Dimethylphenyl)amino)-6-morpholino-1,3,5-triazin-2-yl)amino)phenyl)ethanone

• IUPAC Name: 1-[4-[[4-(3,4-dimethylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]amino]phenyl]ethanone
• InChI: InChI=1S/C23H26N6O2/c1-15-4-7-20(14-16(15)2)25-22-26-21(24-19-8-5-18(6-9-19)17(3)30)27-23(28-22)29-10-12-31-13-11-29/h4-9,14H,10-13H2,1-3H3,(H2,24,25,26,27,28)
• InChI Key: WKWDOOOTTAOJBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)C)N4CCOCC4)C
• Molecular Formula: C23H26N6O2
• Molecular Weight: 418.5 g/mol

Description

1-(4-((4-((3,4-Dimethylphenyl)amino)-6-morpholino-1,3,5-triazin-2-yl)amino)phenyl)ethanone is a useful research compound. Its molecular formula is C23H26N6O2 and its molecular weight is 418.501. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Triazine Derivatives : A study reported the synthesis of 1,3,5-triazine derivatives, highlighting the preparation of compounds through the cyclization and condensation reactions involving dimethylbiguanide and morpholine among other reagents. These compounds were characterized using 1H NMR and IR, showcasing the structural diversity achievable within this chemical framework (Zhang Li-hu, 2014).
• Crystal Structure Analysis : The crystal structures of certain triazine derivatives, including those with morpholine moieties, were established through X-ray crystallography, providing detailed insights into their molecular conformations and potential for forming diverse chemical entities (A. Dolzhenko et al., 2021).

Biological Activity and Applications

• Antibacterial and Antimicrobial Activities : Research into pyrimidines and thiazolidinones derived from morpholino phenyl ethanone compounds under microwave irradiation demonstrated promising antibacterial activity. This illustrates the potential of derivatives for use in medicinal chemistry and as a basis for developing new antibiotics (Ram C. Merugu et al., 2010).
• Antileukemic Activity : A novel method for synthesizing 4-aryl-6-cycloamino-1,3,5-triazin-2-amines under microwave irradiation was developed, with preliminary biological screening identifying potent antileukemic activity for certain derivatives. This indicates the potential therapeutic applications of such compounds in cancer treatment (A. Dolzhenko et al., 2021).

Miscellaneous Applications

• Fluorescent Brightening Agents : The synthesis of specific stilbene disulphonic acid derivatives revealed their application as fluorescent brightening agents on cotton and nylon fibers, highlighting the versatility of triazine-based compounds in material science and industry (B. Modi, 1993).